BENGHE Foundational & Exploratory

Check Availability & Pricing

Information on LASSBI0-2052 is Not Publicly
Available

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LASSBI0-2052

Cat. No.: B12360708

Following a comprehensive search for the discovery and development of LASSBi0-2052, no
specific scientific publications, patents, or technical reports detailing this compound could be
located. The designation "LASSBIio" refers to the Laboratory of Evaluation and Synthesis of
Bioactive Substances at the Federal University of Rio de Janeiro (UFRJ), a prominent
medicinal chemistry research center.[1][2] While numerous compounds from this laboratory,
such as LASSBIi0-1491, LASSBIi0-2208, and LASSBIi0-596, are documented in scientific
literature, "LASSBIi0-2052" does not appear in publicly accessible records.[3][4][5]

This suggests that LASSBi0-2052 may be an internal project code for a compound in the early
stages of development that has not yet been publicly disclosed. Research and development in
the pharmaceutical field often involves confidential stages before results are published or
patented.

Given the absence of data, it is not possible to provide the requested in-depth technical guide,
including quantitative data tables, experimental protocols, and visualizations for LASSBio-
2052.

However, to demonstrate the requested format and capabilities, a similar technical guide can
be produced for a different, publicly documented compound from the same research group. For
example, LASSBIi0-2208, a dual inhibitor of HDAC-6 and PI3Ka, has published data on its
cytotoxic activity and mechanism of action that could be used to generate the requested
content.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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